Cas no 65662-88-6 (1-Bromo-4-phenylsulfanylbenzene)

• Product Name: 1-Bromo-4-phenylsulfanylbenzene
• CAS No: 65662-88-6
• MF: C₁₂H₉BrS
• MW: 265.168861150742
• CID: 94522
• PubChem ID: 312025
• Update Time: 2025-04-18

1-Bromo-4-phenylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-phenylsulfanylbenzene
• 4-BROMO DIPHENYL SULFIDE
• (4-bromophenyl)(phenyl)sulfane
• (4-bromophenyl)(phenyl)thioether
• (p-bromophenyl )-phenylsulfide
• 1-bromo-4-(phenylthio)-benzene
• 4-bromo-1-phenylthiobenzene
• 4-bromophenyl phenyl sulfide
• 4-Bromodiphenylsulphide
• J-514525
• DTXSID70309951
• 65662-88-6
• SCHEMBL2414029
• NSC-220074
• 1-bromo-4-(phenylthio)benzene
• NSC220074
• 1-bromo-4-(phenylsulfanyl)benzene
• Zinc(ii)p-toluenesulfonate
• AKOS015898609
• 1-bromo-4-phenylsulfanyl-benzene
• phenyl p-bromophenyl sulphide
• A835183
• DB-054833

• Inchi： 1S/C12H9BrS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
• InChI Key： GLXVKUVWFRUQHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.96100
• Monoisotopic Mass: 263.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 1.49
• Boiling Point: 355.6°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.681
• PSA: 25.30000
• LogP: 4.60030